Light-induced degradation of organic pollutants under high salinity conditions using titanium dioxide/ferrocene polymer nanocomposites as photocatalyst and H2O2 activator simultaneously†

Environmental Science: Nano Pub Date: 2023-12-15 DOI: 10.1039/D3EN00729D

Abstract

In this study, TiO2 nanocomposites immobilized with a ferrocene-containing polymer were facilely prepared according to mussel-inspired biomimetic strategy. The nanocomposites were used as heterogeneous catalysts for photocatalytic oxidation and photo-Fenton-like reactions simultaneously. Notably, mimetic wastewaters containing different organic pollutants could be treated via these synergistic photoreactions in high salinity conditions. A series of organic pollutants such as tetracyclines, bisphenol A, bisphenol S, and rhodamine B could be degraded within 30 minutes in the presence of high-concentration inorganic salts (500 mmol L−1 NaCl or NaNO3). It was possible to recycle the nanocomposites after the reactions for reuse, and the degradation efficiency was maintained stable in repeated consecutive experiments.

Graphical abstract: Light-induced degradation of organic pollutants under high salinity conditions using titanium dioxide/ferrocene polymer nanocomposites as photocatalyst and H2O2 activator simultaneously
Light-induced degradation of organic pollutants under high salinity conditions using titanium dioxide/ferrocene polymer nanocomposites as photocatalyst and H2O2 activator simultaneously†
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Environmental Science: Nano
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